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A primary industrial production method for 4-Hexen-3-one is the catalytic dehydration of 4-hydroxy-3-

hexanone. A patented method addresses limitations of earlier processes by using a specific mesoporous

catalyst.

Catalytic Dehydration Protocol

This method involves passing the reactant vapor over a solid acid catalyst at high temperature [1].

Reaction Setup: Vapor-phase reaction using a fixed-bed or continuous-flow reactor.
Catalyst: WO₃/ZrO₂-SiO₂ or MoO₃/ZrO₂-SiO₂ mesoporous composite oxide. The molar ratio is

critical: W or Mo : Zr : Si = (0.05–0.3) : 1 : (5–50), with an optimal range of (0.1–0.25) : 1 : (12–25) [1].
Reaction Conditions:

Temperature: 200–450 °C, with an optimal range of 250–380 °C [1].
Weight Hourly Space Velocity (WHSV): 0.5–15 h⁻¹ with respect to the liquid 4-hydroxy-3-

hexanone feed, with an optimal range of 1–10 h⁻¹ [1].
Key Advantages: This catalyst provides high specific surface area and a regular pore structure,

leading to significantly improved activity and selectivity. At 300°C and a WHSV of 5 h⁻¹, it can achieve
a 4-hydroxy-3-hexanone conversion of 99.1% with a 4-Hexen-3-one selectivity of 96.5% [1].

The experimental workflow for this synthesis method is outlined below.
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Applications and Uses

4-Hexen-3-one is a valuable building block in organic synthesis, with applications spanning multiple

industries.

Pharmaceutical Synthesis: Serves as a key intermediate in producing anti-inflammatory and
antimicrobial agents. Its reactive α,β-unsaturated ketone structure allows it to be incorporated into

more complex molecules through reactions like Michael additions, helping to streamline synthetic
processes and reduce time-to-market for new drugs [2] [3].
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Flavor and Fragrance Industry: Used as an aroma compound due to its pungent, ethereal, and
green odor [4] [2]. It occurs naturally in strawberry fruit and some essential oils [4] and is employed
in creating green, tropical, and metallic notes in perfumes and food flavors [4] [5].

Agrochemical Production: Functions as a chemical intermediate in synthesizing herbicides and
fungicides [2].

Polymer and Material Science: Its reactive double bond and carbonyl group make it a potential
building block for advanced polymers, including research into biodegradable and eco-friendly

materials [2].
Chemical Research: Used in academic and industrial R&D labs as a versatile starting material for

exploring new chemical reactions and pathways [2].

Commercial and Safety Information

For research and development purposes, the following commercial and safety data are essential.

Aspect Details

Typical Commercial
Purity

≥92% (technical grade), 95%, 98% (high-purity grades) [4] [6] [5]

Price Estimate (2025) ~$88.60 for 25g; ~$1,910 for 1kg (≥92% purity, Sigma-Aldrich) [5]

Storage Conditions Sealed in dry, at room temperature [5]

GHS Hazard Codes Flammable Liquid 3, Acute Toxicity 4 (Oral), Skin Irritation 2, Eye Irritation 2,
STOT SE 3 [4] [5]

Safety Statements Wear eyeshields, faceshields, and gloves. Use in a well-ventilated area [4]
[5]

Market and Research Outlook

The global market for 4-Hexen-3-one is experiencing steady growth, driven by demand from its application

sectors [6].
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Market Drivers: The expanding food & beverage and personal care industries are significant

contributors. There is also a growing focus on developing more efficient and sustainable (bio-
based) production methods [2] [6].

Research Trends: Future applications are likely to explore enantiomer-specific synthesis to exploit
the different biological activities of its optical isomers, particularly in pharmaceuticals. Research into

its use for creating customized aroma profiles is also ongoing [2] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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